Cas no 1805665-06-8 (Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate
• CAS No: 1805665-06-8
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4947035
• Update Time: 2025-09-25

Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate

• Inchi： 1S/C12H11F2NO4/c1-3-18-11(16)8-5-9(17-2)10(19-12(13)14)4-7(8)6-15/h4-5,12H,3H2,1-2H3
• InChI Key： WTJHAHULYBUZFF-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OCC)=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate

Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate: A Comprehensive Overview

Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate, with the CAS number 1805665-06-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, difluoromethoxy, and methoxy groups. These substituents contribute to its distinctive chemical properties and potential applications in various industries.

The benzoate moiety serves as the central framework of this compound, providing a rigid and aromatic structure. The cyano group attached at the 2-position introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Similarly, the difluoromethoxy group at the 4-position and the methoxy group at the 5-position add complexity to the molecule by introducing both electron-withdrawing and electron-donating effects. This combination of substituents makes Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate a versatile compound with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of substituted benzoates in medicinal chemistry. Researchers have explored the role of cyano and methoxy groups in modulating pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that compounds with similar substitution patterns exhibit enhanced absorption profiles in preclinical models. This suggests that Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate could be a promising candidate for drug delivery systems.

In addition to its pharmaceutical potential, Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate has shown promise in the field of materials science. The presence of fluorine atoms in the difluoromethoxy group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics. Recent advancements in perovskite solar cells have utilized similar fluorinated compounds to enhance device efficiency and stability. These findings underscore the importance of exploring fluorinated benzoates for next-generation electronic materials.

From an environmental perspective, understanding the behavior of Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate in natural systems is crucial. Studies on its degradation pathways under various conditions have revealed that the compound exhibits moderate persistence in aqueous environments. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for safe disposal.

Looking ahead, the development of efficient synthesis routes for Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate remains a key area of focus. Traditional methods often involve multi-step reactions with low yields, which can be challenging for large-scale production. Recent breakthroughs in catalytic chemistry have introduced novel approaches to streamline its synthesis process. For example, researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct this compound with high efficiency.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate (CAS No: 1805665-06-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations.